4-((2-(diethylamino)ethyl)amino)-1-ethyl-3-nitroquinolin-2(1H)-one
Description
The compound is a derivative of quinolinone, which is a class of organic compounds that are structurally similar to quinoline . The presence of the diethylaminoethyl group suggests that it might have properties similar to certain local anesthetics like procaine .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the quinolinone core, with a nitro group at the 3-position, an ethyl group at the 1-position, and a diethylaminoethyl group at the 4-position .Chemical Reactions Analysis
As a quinolinone derivative, this compound might undergo reactions typical of this class of compounds, such as electrophilic aromatic substitution . The presence of the nitro group might make the compound more reactive towards reduction reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structural features. For instance, the presence of the diethylaminoethyl group might increase its basicity and solubility in polar solvents .Scientific Research Applications
- The compound’s unique structure makes it a promising candidate for designing fluorescent probes and sensors. Researchers have explored its fluorescence properties, especially in the presence of specific analytes or environmental conditions. For instance, it has been used as a fluorescent probe to detect changes in pH, metal ions, or biomolecules within cellular environments .
- The amino side chain of this compound plays a crucial role in photoinduced electron transfer processes. Researchers have investigated its quenching behavior due to electron transfer, shedding light on its potential applications in photophysics and photochemistry .
- Incorporating this compound into polymer matrices can lead to interesting materials with tailored properties. Its presence can influence solubility, thermal stability, and hydrophobicity. Researchers have synthesized polyimides and other polymers containing this moiety, exploring their mechanical, optical, and thermal characteristics .
Fluorescent Probes and Sensors
Photoinduced Electron Transfer Studies
Polymer Chemistry and Materials Science
properties
IUPAC Name |
4-[2-(diethylamino)ethylamino]-1-ethyl-3-nitroquinolin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4O3/c1-4-19(5-2)12-11-18-15-13-9-7-8-10-14(13)20(6-3)17(22)16(15)21(23)24/h7-10,18H,4-6,11-12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVCBDOGWEUGCQX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2C(=C(C1=O)[N+](=O)[O-])NCCN(CC)CC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((2-(diethylamino)ethyl)amino)-1-ethyl-3-nitroquinolin-2(1H)-one | |
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